Cas no 889668-98-8 (Hydroxylamine, O-3-pyridinyl-)

• Product Name: Hydroxylamine, O-3-pyridinyl-
• CAS No: 889668-98-8
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD25968449
• CID: 5226563
• PubChem ID: 21107949
• Update Time: 2025-06-08

Hydroxylamine, O-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-3-pyridinyl-
• O-pyridin-3-yl-hydroxylamine

• MDL： MFCD25968449
• Inchi： 1S/C5H6N2O/c6-8-5-2-1-3-7-4-5/h1-4H,6H2
• InChI Key： GBEIYTQZOLNQTG-UHFFFAOYSA-N
• SMILES： NOC1=CC=CN=C1

Computed Properties

• Exact Mass: 110.048012819g/mol
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Hydroxylamine, O-3-pyridinyl-

Hydroxylamine, O-3-pyridinyl- (CAS No. 889668-98-8): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Hydroxylamine, O-3-pyridinyl- (CAS No. 889668-98-8) is a significant compound in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structure and properties, has garnered considerable attention due to its potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of Hydroxylamine, O-3-pyridinyl-.

The chemical structure of Hydroxylamine, O-3-pyridinyl- is defined by its hydroxylamine functional group attached to the 3-position of a pyridine ring. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, imparts significant stability and reactivity to the molecule. The hydroxylamine group, on the other hand, provides nucleophilic and redox properties that are crucial for its biological and chemical applications.

The synthesis of Hydroxylamine, O-3-pyridinyl- can be achieved through several routes. One common method involves the reaction of 3-chloropyridine with hydroxylamine under controlled conditions. This process typically requires careful control of temperature and pH to ensure high yield and purity. Another approach involves the reduction of 3-nitropyridine using hydrogen gas in the presence of a suitable catalyst. These synthetic methods have been optimized over the years to improve efficiency and reduce environmental impact.

In terms of biological activities, Hydroxylamine, O-3-pyridinyl- has shown promising results in various pharmacological studies. Recent research has highlighted its potential as an antioxidant and anti-inflammatory agent. Studies have demonstrated that this compound can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, making it a candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, Hydroxylamine, O-3-pyridinyl- has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting cellular redox balance and inhibiting key signaling pathways involved in cell proliferation and survival. These findings suggest that Hydroxylamine, O-3-pyridinyl- may have therapeutic potential in cancer therapy.

In addition to its direct biological effects, Hydroxylamine, O-3-pyridinyl- has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it has been incorporated into peptidomimetics designed to mimic natural peptides with improved stability and bioavailability. These peptidomimetics have shown promise in various therapeutic applications, including antiviral and antibacterial treatments.

The pharmacokinetic properties of Hydroxylamine, O-3-pyridinyl- have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, Hydroxylamine, O-3-pyridinyl- (CAS No. 889668-98-8) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it an important molecule for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new applications and therapeutic opportunities will emerge.